8-(3-methylbenzenesulfonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
Description
8-(3-Methylbenzenesulfonyl)-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a synthetic spirohydantoin derivative characterized by a 1,3,8-triazaspiro[4.5]decane-2,4-dione core. Key structural features include:
- 8-Substituent: A 3-methylbenzenesulfonyl group, which introduces sulfonamide functionality known to enhance receptor binding and metabolic stability .
This compound belongs to a broader class of spirohydantoins, which have shown diverse pharmacological activities, including hypoxia-inducible factor prolyl hydroxylase (HIF-PHD) inhibition , antibacterial action , and modulation of neuronal receptors .
Properties
IUPAC Name |
8-(3-methylphenyl)sulfonyl-3-(2-phenoxyethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O5S/c1-17-6-5-9-19(16-17)31(28,29)24-12-10-22(11-13-24)20(26)25(21(27)23-22)14-15-30-18-7-3-2-4-8-18/h2-9,16H,10-15H2,1H3,(H,23,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKFYRPKJWUHTJM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)N2CCC3(CC2)C(=O)N(C(=O)N3)CCOC4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Core Modifications
- Spiro Core Variations : While all analogs share the 1,3,8-triazaspiro[4.5]decane-2,4-dione core, substituents at positions 3 and 8 dictate activity. For example:
Pharmacological Profiles
- HIF-PHD Inhibition: Spirohydantoins with aromatic substituents (e.g., 8-(2-amino-3-chloropyridinyl)) show nanomolar potency in upregulating erythropoietin (EPO) .
- Antibacterial Action : TTDD’s chlorination capacity (>60% rechargeable cycles) enables sustained antimicrobial activity .
- Receptor Modulation: The target’s phenoxyethyl group may mimic MDL 100,907, a 5-HT2A antagonist with >100-fold selectivity over D2 receptors .
Key Research Findings
Spirohydantoins as PHD Inhibitors :
- Optimized analogs (e.g., 8-(3-chloro-5-phenylpyridinyl) ) achieved short-acting HIF-PHD inhibition with robust EPO induction in preclinical models .
- Potassium channel (hERG) off-target effects were mitigated via acidic functionalization .
Antibacterial Applications: TTDD-integrated PVC nanowebs achieved >99% inactivation of S. aureus and E. coli within 6 hours .
Neuropharmacological Potential: Sulfonamide-containing spirohydantoins (e.g., RS102221) exhibit 5-HT2C antagonism (2 mg/kg dose in mice) , suggesting the target compound may share similar receptor affinity.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
